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Compound of Interest

Compound Name:
(6-Methoxypyridin-3-

yl)methanamine dihydrochloride

Cat. No.: B168551 Get Quote

Essential Safety and Handling Guide for (6-
Methoxypyridin-3-yl)methanamine
dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling (6-
Methoxypyridin-3-yl)methanamine dihydrochloride. Adherence to these procedures is

critical for ensuring personal safety and maintaining a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
(6-Methoxypyridin-3-yl)methanamine dihydrochloride is classified with the following

hazards: Harmful if swallowed, Causes skin irritation, Causes serious eye irritation, and May

cause respiratory irritation.[1][2] Therefore, stringent use of appropriate Personal Protective

Equipment (PPE) is mandatory.
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PPE Item Specification Purpose

Hand Protection
Chemical-resistant gloves

(Nitrile, double-gloved)

To prevent skin contact and

absorption.

Eye Protection
Safety goggles with side

shields or a face shield

To protect eyes from splashes

and dust.

Body Protection Chemical-resistant lab coat
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a certified chemical

fume hood

To avoid inhalation of dust and

vapors.

Detailed Operational Plan: Weighing and Dissolving
the Compound
This step-by-step protocol ensures the safe handling of (6-Methoxypyridin-3-yl)methanamine
dihydrochloride during routine laboratory procedures.

Preparation:

Ensure a chemical fume hood is certified and functioning correctly.

Gather all necessary equipment: the chemical container, weighing paper or boat, spatula,

beaker, solvent, and waste container.

Don all required PPE as specified in the table above.

Procedure:

Perform all manipulations within the chemical fume hood.

Carefully open the container of (6-Methoxypyridin-3-yl)methanamine dihydrochloride,

avoiding any sudden movements that could create airborne dust.

Using a clean spatula, carefully transfer the desired amount of the solid compound onto a

pre-tared weighing paper or boat.
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Once the desired amount is weighed, securely close the primary container.

Carefully add the weighed solid to the beaker containing the solvent.

Stir the solution gently to dissolve the compound.

Clean the spatula and any other contaminated reusable equipment thoroughly after use.

Spill and Emergency Procedures
In Case of a Spill:

Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, use an inert absorbent material like vermiculite or sand to cover the

spill.

Collect: Carefully scoop the absorbed material into a labeled, sealed container for hazardous

waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Report: Report the spill to the laboratory supervisor and the Environmental Health and

Safety (EHS) department.

In Case of Personal Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[3]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

Comprehensive Disposal Plan
All waste containing (6-Methoxypyridin-3-yl)methanamine dihydrochloride must be treated

as hazardous waste.

Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste, including weighing papers, gloves, and

absorbent materials, in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect all solutions containing the compound in a separate, clearly labeled,

and sealed hazardous waste container.

Sharps: Any contaminated sharps should be disposed of in a designated sharps container

for hazardous waste.

Decontamination of Laboratory Equipment:

Rinsing: Rinse all glassware and equipment that came into contact with the chemical with a

suitable solvent. Collect the rinse as hazardous waste.

Washing: Wash the rinsed equipment with soap and water.

Drying: Allow the equipment to air dry in a well-ventilated area.

Final Disposal:

All hazardous waste must be disposed of through the institution's certified hazardous waste

management program. Follow all local, state, and federal regulations for hazardous waste

disposal.

Chemical and Physical Properties
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Property Value

CAS Number 169045-12-9[1][4]

Molecular Weight 211.09 g/mol [1]

Physical Form Solid[1]

Storage Temperature Refrigerator[1]

Purity 95%[1]

Visual Workflow for Safe Handling and Disposal
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Caption: Workflow for handling and disposal of (6-Methoxypyridin-3-yl)methanamine
dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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